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Introduction

Angiopoietin-like protein 8 (ANGPTLS8), also known as betatrophin, is a crucial regulator of lipid
and glucose metabolism.[1][2] Primarily secreted by the liver and adipose tissue, ANGPTL8
plays a significant role in triglyceride partitioning by inhibiting lipoprotein lipase (LPL) activity,
often in concert with ANGPTL3.[3][4][5] Dysregulated levels of ANGPTL8 have been
associated with various metabolic disorders, including type 2 diabetes, obesity, and non-
alcoholic fatty liver disease, making it a molecule of significant interest for therapeutic
intervention and biomarker development.[3][6] This document provides detailed application
notes and protocols for the accurate measurement of ANGPTLS8 levels in human plasma.

Quantitative Data Summary

The following tables summarize representative ANGPTL8 concentrations in human plasma
from various studies. It is important to note that concentrations can vary significantly depending
on the assay used, the population studied, and the physiological state of the individuals.

Table 1: Plasma ANGPTL8 Concentrations in Different Study Populations
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Mean
Study ANGPTLS Assay
. N . . Reference
Population Concentration Method/Kit
(ng/mL)
Healthy, Non- EIA (Phoenix
11 0.63+0.10 ) [7]
obese Women Pharmaceuticals)
Healthy, Non- EIA (Phoenix
10 0.82 £ 0.09 _ [7]
obese Men Pharmaceuticals)
EIA (Phoenix
Obese Women 33 0.64 £0.04 ) [7]
Pharmaceuticals)
EIA (Phoenix
Obese Men 14 0.83+0.10 ] [7]
Pharmaceuticals)
Dallas Heart i
3538 13.3 (median) ELISA (In-house)  [8][9]

Study (Overall)

Korean Children
(Boys)

0.341 (median)

ELISA (EIAAB) [10]

Korean Children
(Girls)

0.270 (median)

ELISA (EIAAB) [10]

Table 2: Comparison of Commercial ELISA Kits for Human ANGPTL8
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Kit
Manufacturer

Catalog
Number

Detection
Range

Sensitivity

Sample Type

Cusabio

CSB-
EL028107HU

6.25 - 400 pg/mL

< 1.56 pg/mL

Serum, Plasma,
Tissue

Homogenates

Elabscience

E-EL-H1533

Not Specified

Not Specified

Serum, Plasma,
Other Biological
Fluids

IBL America

27795

0.61 - 80 pmol/L

Not Specified

Serum, EDTA
Plasma, Cell
Culture

Supernatant

MyBioSource

MBS2515814

125 - 8000
pg/mL

75 pg/mL

Serum, Plasma,
Other Biological
Fluids

Ardent Bio

ARG81205

125 - 8000
pg/mL

75 pg/mL

Serum, Plasma,
Other Biological
Fluids

ELK
Biotechnology

ELK8605

Not Specified

0.057 ng/mL

Serum, Plasma,
Tissue
Homogenates,
Cell Lysates, Cell
Culture

Supernates

Experimental Protocols

The most common method for quantifying ANGPTLS8 in human plasma is the enzyme-linked
immunosorbent assay (ELISA). The following is a generalized protocol based on commercially
available sandwich ELISA kits. It is crucial to refer to the specific manufacturer's instructions for
the kit being used.
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Protocol: Measurement of Human ANGPTLS in Plasma
by Sandwich ELISA

1. Principle of the Assay

This assay employs the quantitative sandwich enzyme immunoassay technique.[11] An
antibody specific for human ANGPTLS is pre-coated onto a microplate.[11] Standards and
samples are pipetted into the wells, and any ANGPTLS8 present is bound by the immobilized
antibody.[11] After washing away any unbound substances, a biotin-conjugated antibody
specific for ANGPTLS8 is added.[11] Following a wash, avidin conjugated to Horseradish
Peroxidase (HRP) is added.[11] A substrate solution is then added, and color develops in
proportion to the amount of ANGPTLS8 bound in the initial step.[11] The reaction is stopped, and
the optical density is measured at 450 nm.

2. Materials and Reagents (Typically provided in commercial kits)
o ANGPTLB8-specific antibody-coated 96-well microplate
e Human ANGPTLS standard

 Biotin-conjugated anti-human ANGPTLS8 antibody

e Avidin-HRP conjugate

» Wash Buffer

e Substrate Solution (e.g., TMB)

o Stop Solution (e.g., dilute sulfuric acid)

e Assay Diluent/Sample Diluent

» Plate sealers

3. Equipment Required

e Microplate reader capable of measuring absorbance at 450 nm
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Pipettes and pipette tips
Eppendorf tubes for standard dilutions
Vortex mixer
Plate washer (optional)
Incubator capable of maintaining 37°C
. Sample Collection and Preparation
Collect whole blood into tubes containing EDTA or heparin as an anticoagulant.[11]
Centrifuge for 15 minutes at 1000 x g at 2-8°C within 30 minutes of collection.[11]
Carefully aspirate the plasma supernatant and transfer it to a clean tube.
Assay immediately or aliquot and store samples at -20°C or -80°C for later use.[11]
Avoid repeated freeze-thaw cycles.[11]

Before the assay, bring frozen plasma samples to room temperature and centrifuge again to
remove any precipitate.[11]

. Assay Procedure

Reagent Preparation: Prepare all reagents, working standards, and samples as directed in
the kit manual. Bring all reagents to room temperature before use.

Standard and Sample Addition: Add 100 pL of standard or sample to the appropriate wells. It
is recommended that all standards and samples be assayed in duplicate.

Incubation 1: Cover the plate with a plate sealer and incubate for the time and temperature
specified in the kit manual (typically 1.5-2 hours at 37°C).[11]

Washing 1: Aspirate the liquid from each well and wash the plate multiple times (usually 3
times) with Wash Buffer. After the last wash, remove any remaining Wash Buffer by inverting
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the plate and blotting it against clean paper towels.

Detection Antibody Addition: Add 100 pL of the biotin-conjugated anti-human ANGPTLS8
antibody to each well.

Incubation 2: Cover the plate and incubate for the time and temperature specified in the kit
manual (typically 1 hour at 37°C).[11]

Washing 2: Repeat the aspiration and wash step as in step 4.
Avidin-HRP Conjugate Addition: Add 100 pL of the Avidin-HRP conjugate to each well.

Incubation 3: Cover the plate and incubate for the time and temperature specified in the kit
manual (typically 30 minutes to 1 hour at 37°C).

Washing 3: Repeat the aspiration and wash step, often with an increased number of washes
(e.g., 5 times).

Substrate Addition: Add 90 pL of Substrate Solution to each well.

Incubation 4: Incubate the plate for the time specified in the kit manual (typically 15-30
minutes) at 37°C, protected from light.[11]

Stop Reaction: Add 50 pL of Stop Solution to each well. The color in the wells should change
from blue to yellow.

Read Plate: Read the optical density of each well within 5 minutes using a microplate reader
set to 450 nm.[11]

. Calculation of Results

Create a standard curve by plotting the mean absorbance for each standard on the y-axis
against the concentration on the x-axis.

Use the mean absorbance for each sample to determine the corresponding concentration of
ANGPTLS8 from the standard curve.

If samples were diluted, multiply the concentration by the dilution factor.
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Visualization of ANGPTLS8-Related Pathways and

Workflows
ANGPTLS Signaling in Lipid Metabolism

ANGPTLS is a key regulator of triglyceride metabolism. In the fed state, increased insulin and
glucose levels stimulate the expression of ANGPTLS in the liver and adipose tissue.[12]
ANGPTLS8 then forms a complex with ANGPTL3, and this complex inhibits lipoprotein lipase
(LPL) in skeletal and cardiac muscle.[4] This action prevents these tissues from taking up
triglycerides from circulating very-low-density lipoproteins (VLDL), thereby directing the
triglycerides towards white adipose tissue for storage.[3]
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Caption: ANGPTLS's role in regulating triglyceride metabolism.

Experimental Workflow for ANGPTL8 Measurement

The process of measuring ANGPTLS8 in human plasma involves several distinct stages, from
sample collection to data analysis. This workflow ensures the integrity of the sample and the
accuracy of the results.
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4. Assay Preparation
(Thaw samples, prepare standards and reagents)

5. ELISA Procedure
(Incubations and washes)

6. Data Acquisition
(Read absorbance at 450 nm)

7. Data Analysis
(Generate standard curve, calculate concentrations)
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Caption: Workflow for measuring ANGPTL8 in human plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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